4-(Pyridin-3-yl)thiazole
Overview
Description
4-(Pyridin-3-yl)thiazole (4-PT) is a heterocyclic compound which is a member of the thiazole family. It is a colorless solid with a molecular weight of 174.21 g/mol. 4-PT is a versatile molecule which has been extensively studied for its potential applications in the fields of organic chemistry, material science, and medicinal chemistry.
Scientific Research Applications
Anticancer Potential
4-(Pyridin-3-yl)thiazole derivatives have been extensively studied for their anticancer properties. Notable findings include novel pyridine-thiazole hybrid molecules displaying high antiproliferative activity towards various cancer cell lines, including colon, breast, lung carcinomas, glioblastoma, and leukemia. Compounds like 3-(2-fluorophenyl)-1-[4-methyl-2-(pyridin-2-ylamino)-thiazol-5-yl]-propenone and 4-(2-{1-(2-fluorophenyl)-3-[4-methyl-2-(pyridin-2-ylamino)-thiazol-5-yl]-3-oxopropylsulfanyl}-acetylamino)-benzoic acid ethyl ester have demonstrated significant selectivity and cytotoxic action against cancer cell lines, suggesting their potential as anticancer agents. The mechanism of action might involve inducing genetic instability in tumor cells (Ivasechko et al., 2022).
Antimicrobial and Antitumor Studies
Synthesized zinc(II) complexes with pyridine thiazole derivatives have shown promising results in antimicrobial and antitumor studies. These compounds exhibited more activity than the free ligands, with some showing specificity for certain bacteria or cancer cell lines (Zou Xun-Zhong et al., 2020).
Antibacterial and Antitumor Activity
Pyridine hydrazyl thiazole metal complexes have been characterized for their antibacterial and antitumor activity. Some compounds in this category demonstrated absolute specificity for certain bacteria or cancer cell lines, indicating their potential pharmaceutical use (X. Zou et al., 2020).
Corrosion Inhibition
4-(Pyridin-3-yl) thiazol-2-amine (PyTA) has been evaluated as an effective corrosion inhibitor for copper in acidic environments. The inhibition efficiency was notably high, with maximum efficiency achievable at specific concentrations, indicating its potential as a corrosion inhibitor (Farahati et al., 2020).
Antimicrobial Activity and Modeling Studies
Thiazoles bearing pyridyl scaffolds have been synthesized and tested for antimicrobial activity against a range of bacteria, yeasts, and molds. These compounds also showed inhibitory activities against specific enzymes, suggesting their potential in developing new bioactive materials with novel properties (Naime Funda Tay et al., 2022).
properties
IUPAC Name |
4-pyridin-3-yl-1,3-thiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2S/c1-2-7(4-9-3-1)8-5-11-6-10-8/h1-6H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZKQYJBPWHFSAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CSC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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